Cas no 1803661-65-5 (4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1803661-65-5
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910431
• Update Time: 2025-06-08

4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-4-1-5(15-7(10,11)12)14-6(9)3(4)2-13/h1H
• InChI Key： CAEYQCQNEMUWMD-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(N=C(C=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine

Introduction to 4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1803661-65-5)

4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine, identified by its CAS number 1803661-65-5, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The unique structural features of this molecule, including the presence of bromo, chloro, cyano, and trifluoromethoxy substituents, make it an attractive scaffold for the development of novel bioactive agents.

The bromo and chloro substituents at the 2 and 4 positions, respectively, provide reactive sites for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of diverse derivatives with tailored pharmacological properties. Additionally, the cyano group at the 3-position introduces a polar functional handle that can participate in hydrogen bonding interactions or serve as a site for further chemical modifications. The trifluoromethoxy group at the 6-position enhances the lipophilicity of the molecule while also contributing to metabolic stability, making it a valuable feature in drug design.

In recent years, there has been a surge in interest regarding pyridine derivatives as pharmacophores due to their demonstrated efficacy in modulating various biological pathways. Specifically, compounds containing trifluoromethoxy groups have shown promise in oncology and anti-inflammatory applications. The electron-withdrawing nature of the cyano group can influence electronic properties, affecting both binding affinity and metabolic fate. This combination of structural features makes 4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine a compelling candidate for further exploration in medicinal chemistry.

One of the most exciting applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By targeting specific kinases, small molecules like 4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine derivatives can modulate these pathways and potentially lead to therapeutic interventions. Recent studies have demonstrated that pyridine-based kinase inhibitors exhibit high selectivity and potency. For instance, modifications at the bromo, chloro, and cyano positions have been shown to enhance binding to target kinases while minimizing off-target effects.

The agrochemical industry has also recognized the potential of this compound as a precursor for novel pesticides. Pyridine derivatives are well-documented for their herbicidal, insecticidal, and fungicidal properties. The presence of multiple reactive sites allows for the synthesis of compounds that can interact with biological targets in plants or pests in novel ways. For example, derivatives featuring a trifluoromethoxy group have been shown to exhibit enhanced photostability and resistance to degradation under environmental conditions. This makes them particularly suitable for field applications where long-lasting activity is desired.

From a synthetic chemistry perspective, 4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine serves as an excellent building block for exploring new synthetic methodologies. The halogenated pyridine core can undergo sequential functionalization to introduce additional pharmacophores or improve pharmacokinetic properties. Advances in transition-metal catalysis have made it possible to construct complex molecular frameworks with high efficiency and selectivity. These techniques have enabled chemists to access previously inaccessible scaffolds rapidly and cost-effectively.

The pharmaceutical industry's emphasis on structure-based drug design has further highlighted the importance of heterocyclic compounds like pyridines. Computational modeling techniques allow researchers to predict how different substituents will influence molecular interactions with biological targets. By leveraging these tools alongside experimental data, scientists can optimize lead compounds derived from 4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine more effectively than ever before.

Future research directions may focus on expanding the scope of derivatives by exploring different substitution patterns or introducing additional functional groups such as amides or ethers. The versatility of this scaffold suggests that it could be adapted for a wide range of therapeutic applications beyond kinase inhibition or agrochemical use alone. Collaborative efforts between academia and industry will likely drive innovation by combining computational insights with experimental validation.

In conclusion,4-Bromo-2-chloro-3-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1803661-65-5) is a multifaceted compound with significant potential across multiple domains including pharmaceuticals and agrochemicals. Its unique structural features provide numerous opportunities for further development through both synthetic chemistry innovations and applications-driven research programs aimed at addressing unmet medical needs or improving crop protection strategies.